Cas no 82129-61-1 (2,4-Pentanedione, 1-(3-bromophenyl)-)
82129-61-1 structure
Product Name:2,4-Pentanedione, 1-(3-bromophenyl)-
CAS No:82129-61-1
MF:C11H11BrO2
MW:255.107842683792
CID:697832
PubChem ID:13201807
Update Time:2025-04-19
2,4-Pentanedione, 1-(3-bromophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentanedione, 1-(3-bromophenyl)-
- 1-(3-bromophenyl)pentane-2,4-dione
- SCHEMBL11268668
- MTABIMKUEAPOHA-UHFFFAOYSA-N
- DTXSID50527035
- 82129-61-1
- 1-(3-bromophenyl)-2,4-pentanedione
-
- Inchi: 1S/C11H11BrO2/c1-8(13)5-11(14)7-9-3-2-4-10(12)6-9/h2-4,6H,5,7H2,1H3
- InChI Key: MTABIMKUEAPOHA-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CC(CC(C)=O)=O
Computed Properties
- Exact Mass: 253.99424g/mol
- Monoisotopic Mass: 253.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 34.1Ų
2,4-Pentanedione, 1-(3-bromophenyl)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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